molecular formula C10H16O4 B14228606 (6S)-6-(1-Hydroxypentyl)oxane-2,4-dione CAS No. 827623-59-6

(6S)-6-(1-Hydroxypentyl)oxane-2,4-dione

Cat. No.: B14228606
CAS No.: 827623-59-6
M. Wt: 200.23 g/mol
InChI Key: LMZJGHLGFXUZOF-IUCAKERBSA-N
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Description

(6S)-6-(1-Hydroxypentyl)oxane-2,4-dione is a chiral cyclic diketone characterized by a six-membered oxane ring with ketone groups at positions 2 and 4. The stereochemistry at the 6-position (S-configuration) and the 1-hydroxypentyl substituent distinguish it from related compounds. The hydroxypentyl group introduces a hydroxyl moiety and a five-carbon aliphatic chain, influencing solubility and reactivity. The molecular formula is inferred as C₁₀H₁₆O₄ (calculated molecular weight: ~200 g/mol).

Properties

CAS No.

827623-59-6

Molecular Formula

C10H16O4

Molecular Weight

200.23 g/mol

IUPAC Name

(6S)-6-[(1S)-1-hydroxypentyl]oxane-2,4-dione

InChI

InChI=1S/C10H16O4/c1-2-3-4-8(12)9-5-7(11)6-10(13)14-9/h8-9,12H,2-6H2,1H3/t8-,9-/m0/s1

InChI Key

LMZJGHLGFXUZOF-IUCAKERBSA-N

Isomeric SMILES

CCCC[C@@H]([C@@H]1CC(=O)CC(=O)O1)O

Canonical SMILES

CCCCC(C1CC(=O)CC(=O)O1)O

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Key Structural Analogs

The following compounds share the oxane-2,4-dione core but differ in substituents and functional groups:

Compound Name CAS Number Molecular Formula Molecular Weight (g/mol) Substituent Functional Groups Potential Applications
(6S)-6-(1-Hydroxypentyl)oxane-2,4-dione Not Available C₁₀H₁₆O₄ ~200 1-Hydroxypentyl Ketones, hydroxyl Pharmaceutical intermediates
(6S)-6-(2-Phenylethyl)oxane-2,4-dione 182950-96-5 C₁₃H₁₄O₃ 218.25 2-Phenylethyl Ketones, aromatic ring Biochemicals, peptide synthesis
Complex glycoside () Not Provided C₂₂H₂₂O₁₃ ~502 Chromene-glucuronic acid Hydroxyls, ketone, carboxylic acid Antioxidants, detoxification pathways

Substituent-Driven Property Analysis

  • Lipophilicity vs. Hydrophilicity : The 2-phenylethyl group in the analog from enhances lipophilicity, favoring membrane permeability, whereas the hydroxypentyl group in the target compound balances moderate hydrophilicity (due to the hydroxyl) with aliphatic flexibility . The glycoside in is highly polar, suited for aqueous environments .
  • Reactivity : The hydroxyl group in the target compound enables hydrogen bonding and derivatization (e.g., esterification), while the aromatic ring in the phenylethyl analog may participate in π-π stacking interactions .
  • Biological Activity: Hydroxyl and aromatic groups are critical for target interactions.

Data Mining and Structural Insights

Methods from highlight the importance of substructure analysis in predicting biological activity. For example, the oxane-2,4-dione core may confer stability, while substituent variations modulate toxicity or bioavailability .

Research Findings and Inferences

  • Solubility : The target compound’s hydroxyl group likely improves aqueous solubility compared to the phenylethyl analog but reduces it relative to the glycoside.
  • Synthetic Utility: The hydroxypentyl group offers a site for further modifications, such as coupling with amino acids or sugars, enhancing its utility in drug design.
  • Biological Predictions: While direct activity data are unavailable, structural analogs suggest roles in inflammation or metabolic pathways. For instance, cyclic diketones are known protease inhibitors, and hydroxylated chains may interact with lipid-binding proteins.

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